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Compound of Interest

Compound Name: 16-Keto Aspergillimide

Cat. No.: B11930023 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds is a cornerstone of laboratory safety and environmental

responsibility. This guide provides essential information and a step-by-step procedure for the

safe disposal of 16-Keto Aspergillimide, a compound recognized for its potential as an

anthelmintic agent. Adherence to these guidelines is critical to mitigate risks to personnel and

the environment.

Core Safety and Hazard Information
According to its Material Safety Data Sheet (MSDS), 16-Keto Aspergillimide presents the

following hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.

Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting

effects.

These classifications necessitate a disposal protocol that ensures the compound is managed

as hazardous waste and does not enter standard waste streams or aquatic environments.
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Property Value Source

CAS Number 199784-50-4

Molecular Formula C20H27N3O4

Molecular Weight 373.45

GHS Hazard Statement(s) H302, H410

GHS Precautionary

Statement(s)

P264, P270, P273, P301 +

P312, P330, P391, P501

Procedural Steps for Proper Disposal
The fundamental principle for the disposal of 16-Keto Aspergillimide is to treat it as

hazardous waste. The following steps outline the recommended procedure:

Waste Identification and Segregation:

Clearly label all waste containing 16-Keto Aspergillimide as "Hazardous Waste."

Segregate this waste from non-hazardous laboratory trash to prevent cross-contamination.

Keep the original container with its label intact whenever possible.

Container Management:

Ensure waste containers are in good condition, compatible with the chemical, and

securely sealed to prevent leaks or spills.

Do not mix 16-Keto Aspergillimide waste with other incompatible chemical wastes.

Collection and Storage:

Store waste containers in a designated, well-ventilated, and secure hazardous waste

accumulation area.

Follow all institutional and local regulations regarding the storage of hazardous materials.
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Final Disposal:

The primary disposal method is to "Dispose of contents/ container to an approved waste

disposal plant".

Engage a licensed hazardous waste disposal contractor to transport and dispose of the

material.

Provide the contractor with the Safety Data Sheet (SDS) to ensure they have all

necessary information for safe handling and disposal.

Spill Management:

In the event of a spill, collect the spillage.

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses.

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it in a

sealed container for disposal as hazardous waste.

Thoroughly clean the spill area.

Experimental Workflow for Disposal
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Caption: Workflow for the proper disposal of 16-Keto Aspergillimide.
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This structured approach ensures that all personnel are aware of the necessary precautions

and procedures, fostering a safe laboratory environment and ensuring compliance with

environmental regulations. Always consult your institution's specific safety protocols and

hazardous waste management plan.

To cite this document: BenchChem. [Navigating the Safe Disposal of 16-Keto Aspergillimide:
A Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11930023#16-keto-aspergillimide-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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